![molecular formula C14H15BF2N2O2 B1667355 3-Bodipy-propanoic Acid CAS No. 165599-63-3](/img/structure/B1667355.png)
3-Bodipy-propanoic Acid
Overview
Description
3-Bodipy-propanoic Acid, also known as BDP FL acid, is a green-fluorescent free carboxylic acid linker of BDP FL . It is a dye for the fluorescein (FAM) channel . It can be used as a non-reactive control for reference and calibration as well as conjugation after the activation with carbodiimides .
Synthesis Analysis
The synthesis of BODIPY compounds, including 3-Bodipy-propanoic Acid, often involves the use of pyrrole and various aldehydes . The synthesis of BODIPY-linked glycosyl probes has been described, where the labeling of complex carbohydrates with BODIPY allowed the disclosing of their in vivo behavior .Molecular Structure Analysis
The molecular formula of 3-Bodipy-propanoic Acid is C14H15BF2N2O2 . It is functionally related to a 4,4-difluoro-4-bora-3a,4a-diaza-s-indacene .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Bodipy-propanoic Acid include its molecular weight of 292.09 and its melting point of 187-189°C . It is slightly soluble in DMSO, Ethyl Acetate, and Methanol .Scientific Research Applications
Bioconjugation
3-Bodipy-propanoic Acid can be used to create green-fluorescent bioconjugates. This is done by activating the carboxylic acid on the dye with carbodiimide and reacting it with amines .
Cancer Detection and Therapy
BODIPY-based molecules, including 3-Bodipy-propanoic Acid, have been developed to accumulate specifically in cancer cells. They can cause lethal effects when triggered by light, making them useful for both detection and therapy .
Fluorescent Probing
Due to its strong fluorescence and photostability, 3-Bodipy-propanoic Acid serves as a fluorescent probe in imaging and sensing applications .
Nucleic Acid Quantitation
This compound has been used to label oligonucleotide probes and primers for the quantitation of DNA and RNA by PCR .
Cellular Uptake and Trafficking Monitoring
It aids in monitoring the uptake and trafficking of BODIPY-labeled proteins and other compounds within cells by fluorescence microscopy .
Bio-imaging
Luminescent BODIPY-sugar probes, which could include derivatives like 3-Bodipy-propanoic Acid, are used in bio-imaging due to their enhanced water solubility, polarity, and unique structural and biological features .
Safety And Hazards
The safety data sheet for 3-Bodipy-propanoic Acid indicates that it can cause skin irritation and serious eye irritation . It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye. Use of personal protective equipment and ensuring adequate ventilation are advised .
Future Directions
properties
IUPAC Name |
3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15BF2N2O2/c1-9-7-10(2)18-13(9)8-12-4-3-11(5-6-14(20)21)19(12)15(18,16)17/h3-4,7-8H,5-6H2,1-2H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJDJEJIINKBPHY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-]1(N2C(=CC(=C2C=C3[N+]1=C(C=C3)CCC(=O)O)C)C)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15BF2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90431268 | |
Record name | 3-Bodipy-propanoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90431268 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bodipy-propanoic Acid | |
CAS RN |
165599-63-3 | |
Record name | 3-Bodipy-propanoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90431268 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | BDP FL | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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